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Abstract
Dibasic lead phosphite is an inorganic lead compound widely recognized for its efficacy as a

heat and light stabilizer, primarily in polyvinyl chloride (PVC) and other chlorinated polymers. Its

multifaceted mechanism of action, which includes scavenging acidic byproducts of polymer

degradation and providing antioxidant properties, makes it a crucial additive for enhancing the

durability and lifespan of these materials. This technical guide provides a comprehensive

overview of the fundamental properties of dibasic lead phosphite, including its chemical

identity, physicochemical characteristics, synthesis methodologies, and its role as a polymer

stabilizer. Detailed experimental protocols for its synthesis and characterization are also

presented to facilitate further research and application.

Chemical Identity and Formula
Dibasic lead phosphite is a complex inorganic salt. While it is often represented by the

simplified formula 2PbO·PbHPO₃·½H₂O, a more structurally descriptive representation is

Pb₃O(OH)₂(HPO₃).[1] The compound is a basic salt containing the phosphite anion (HPO₃²⁻).

For clarity, various identifiers are provided in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b097946?utm_src=pdf-interest
https://www.benchchem.com/product/b097946?utm_src=pdf-body
https://www.benchchem.com/product/b097946?utm_src=pdf-body
https://www.benchchem.com/product/b097946?utm_src=pdf-body
https://patents.google.com/patent/WO1992001017A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097946?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

CAS Number 12141-20-7[2][3], 1344-40-7[4][5]

Molecular Formula HO₅PPb₃[6]

Molecular Weight 733.58 g/mol [6]

Synonyms
Dibasic lead(II) phosphite, Trilead dioxide

phosphonate, Plumbous phosphite[3]

Physicochemical Properties
Dibasic lead phosphite is a white or yellowish crystalline powder.[7] Key quantitative physical

and chemical properties are summarized in the table below for easy comparison.

Property Value Source(s)

Appearance
White to yellowish crystalline

powder
[7]

Density 6.1 - 6.94 g/cm³ [7][8]

Refractive Index ~2.25 [7][9]

Melting Point Decomposes [8]

Thermal Behavior
Turns gray-black at ~200°C

and yellow at ~450°C
[7][8]

Solubility

Insoluble in water and organic

solvents. Soluble in

hydrochloric acid, nitric acid,

and ammonium acetate

solution.

[7]

Synthesis of Dibasic Lead Phosphite
The synthesis of dibasic lead phosphite is typically achieved through a precipitation reaction in

an aqueous medium. The most common method involves the reaction of a lead source, such
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as lead monoxide (litharge), with phosphorous acid.

Experimental Protocol: Synthesis from Lead Monoxide
This protocol describes a common laboratory-scale synthesis of dibasic lead phosphite.

Materials:

Lead (II) oxide (PbO, litharge)

Phosphorous acid (H₃PO₃)

Glacial acetic acid (CH₃COOH) (catalyst)

Deionized water

Equipment:

Reaction vessel with a mechanical stirrer and heating mantle

Dropping funnel

pH meter

Buchner funnel and filter paper

Drying oven

Procedure:

A suspension of finely powdered lead monoxide is prepared in warm deionized water in the

reaction vessel. A small amount of glacial acetic acid is added to the suspension to act as a

catalyst.[10]

The suspension is heated to approximately 50-70°C with constant stirring.[11]

A dilute solution of phosphorous acid is slowly added to the heated lead monoxide

suspension over a period of several hours.[10][11]
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The pH of the reaction mixture is monitored. The reaction is considered complete when the

pH of the suspension stabilizes at approximately 6.9, indicating the formation of the dibasic

salt.[9]

The resulting white precipitate of dibasic lead phosphite is collected by vacuum filtration

using a Buchner funnel.

The collected solid is washed with deionized water to remove any unreacted starting

materials and soluble byproducts.

The final product is dried in an oven at a temperature of 60-80°C to a constant weight.[9]

Logical Flow of Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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